1,6-Dimethoxynaphthalene
Cat. No. B030794
Key on ui cas rn:
3900-49-0
M. Wt: 188.22 g/mol
InChI Key: RBUFUWIWCCOVOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07001900B2
Procedure details
Bromocatecholborane (4.11 g, 20.7 mmol) is added to a solution of 1,6-dimethoxynaphthalene (3.89 g, 20.7 mmol) in dichloroethane (60 mL). The resulting solution is heated to reflux for 72 hours, allowed to cool, and then poured into 1N HCl. The resulting mixture is extracted three times with CH2Cl2. The combined organic layers are dried (Na2SO4), filtered and concentrated to dryness. The product is purified by three columns (step gradient of 50–60–65%CH2Cl2 in hexanes) to give 5-methoxy-2-hydroxy naphthalene as an oil that solidifies on sitting (955 mg, 27%). 1H NMR (300 MHz, CDCl3) δ 8.17, 7.2–7.4, 7.0–7.1, 6.66, 5.08, 3.97.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:12]2[C:7](=[CH:8][C:9]([O:13]C)=[CH:10][CH:11]=2)[CH:6]=[CH:5][CH:4]=1.Cl>ClC(Cl)C>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[CH:11]=[CH:10][C:9]([OH:13])=[CH:8]2
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Inputs
Step One
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Name
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Quantity
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3.89 g
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Type
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reactant
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Smiles
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COC1=CC=CC2=CC(=CC=C12)OC
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting solution is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 72 hours
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Duration
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72 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture is extracted three times with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers are dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The product is purified by three columns (step gradient of 50–60–65%CH2Cl2 in hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C2C=CC(=CC2=CC=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
